Ethyl 2-(4-(cyclopropanecarbonyl)phenyl)acetate

• Molecular Formula: C14H16O3
• Molecular Weight: 232.27 g/mol
• IUPAC Name: ethyl 2-[4-(cyclopropanecarbonyl)phenyl]acetate
• InChI: InChI=1S/C14H16O3/c1-2-17-13(15)9-10-3-5-11(6-4-10)14(16)12-7-8-12/h3-6,12H,2,7-9H2,1H3
• InChI Key: LAJQJYSUIVPSAE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC=C(C=C1)C(=O)C2CC2

Description

Ethyl 2-(4-(cyclopropanecarbonyl)phenyl)acetate is a useful research compound. Its molecular formula is C14H16O3 and its molecular weight is 232.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Dissolve 4-(cyclopropylcarbonyl)benzeneacetic acid in ethanol (150 mL) containing concentrated sulfuric acid (10 drops). Stir 24 hours. Add triethylamine (2 mL) and concentrate the solution. Dissolve the residue in water/ethyl acetate. Wash the organic phase with saturated sodium hydrogen carbonate solution, dry over anhydrous magnesium sulfate and concentrate. Purify by silica gel chromatography (400 mL silica gel, 20% ethyl acetate/heptane as eluent) to give the title compound (7.0 g, 88%).

Synthesis routes and methods II

Procedure details

Dissolve 4-(cyclopropylcarbonyl)benzeneacetic acid in ethanol (150 mL) containing concentrated sulfuric acid (10 drops). Stir 24 hours. Add triethylamine (2 mL) and concentrate the solution. Dissolve the residue in water/ethyl acetate. Wash the organic phase with saturated sodium hydrogen carbonate solution, dry over anhydrous magnesium sulfate and concentrate. Purify by silica gel chromatography (400 mL silica gel, 20% ethyl acetate/heptane as eluent) to give the title compound (7.0 g, 88%).